N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)pivalamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H21NO2S/c1-14(2,3)13(17)15-9-12(16)10-5-7-11(18-4)8-6-10/h5-8,12,16H,9H2,1-4H3,(H,15,17)
• InChI Key: QNAKOGYDAPUCKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(C1=CC=C(C=C1)SC)O
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)pivalamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research for its unique biochemical and physiological effects. MPTP is a highly specific inhibitor of mitochondrial complex I, which makes it a valuable tool for studying the role of this complex in cellular metabolism and disease.

Scientific Research Applications

Safety and Hazards

No safety information is available concerning flammability, reactivity, or toxicity.

a. Photonic and Optical Devices:

• The compound’s unique structure may make it a promising candidate for developing efficient photonic and optical power limiting devices .

b. Surfactants and Sulfoxides:

• Given its functional groups, further investigation could explore its use as a surfactant or in sulfoxide chemistry .

c. Antibacterial Activity:

• Analogous compounds have been studied for their antibacterial activity . Further research could explore its potential against bacteria such as Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi.